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Compound of Interest

Compound Name: Et-29

Cat. No.: B10828514

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical waste is a critical component of maintaining a
safe and compliant work environment. This guide provides essential information and step-by-
step procedures for the proper disposal of "Et-29," a substance that requires careful
management to mitigate potential hazards.

Understanding Et-29: Properties and Safety
Considerations

Before delving into disposal procedures, it is crucial to have a foundational understanding of
the chemical in question. The substance referred to as "Et-29" is more formally known as
Diethyl ether, with the CAS number 60-29-7.[1][2] It is a colorless, volatile liquid with a
characteristic anesthetic odor.[1] Key physical and chemical properties are summarized in the
table below.
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Property Value Source
Molecular Formula C4H100 [2]
Molecular Weight 74.12 g/mol [2]
Boiling Point 34.6 °C (94.3 °F) [2]
Melting Point -116 °C (-176.8 °F)

Flash Point -45 °C (-49 °F) [1]
Density 0.706 g/mL at 25 °C

Solubility in Water Slightly soluble [1]

Safety Precautions: Diethyl ether is highly flammable and can form explosive peroxides when
exposed to air and light.[3] It is also an irritant to the eyes, skin, and respiratory system and
may cause central nervous system depression.[3] Therefore, handling Et-29 requires strict
adherence to safety protocols, including the use of personal protective equipment (PPE) such
as safety goggles, gloves, and a lab coat. All work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures for Et-29

The proper disposal of Et-29 is governed by federal, state, and local regulations. It is
imperative to consult your institution's Environmental Health and Safety (EHS) office for
specific guidelines. The following is a general procedural outline for the safe disposal of Et-29
waste.

1. Waste ldentification and Segregation:

e Clearly label all containers holding Et-29 waste with the words "Hazardous Waste" and the
full chemical name, "Diethyl Ether."[4]

e Do not mix Et-29 waste with other chemical waste streams unless explicitly permitted by
your institution's EHS guidelines.[5] Incompatible chemicals can react dangerously.

2. Container Management:
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o Use only compatible, non-reactive containers for storing Et-29 waste. Glass bottles with
secure caps are generally appropriate.

e Ensure containers are in good condition, free from leaks or cracks.[4][5]
o Keep waste containers closed at all times, except when adding waste.[4][5]
3. Accumulation and Storage:

o Store Et-29 waste in a designated, well-ventilated, and cool area, away from sources of
ignition such as heat, sparks, or open flames.[6]

e The storage area should be secure and accessible only to authorized personnel.
4. Disposal Request and Pickup:

e Once the waste container is full or has reached its designated accumulation time limit, follow
your institution's procedures for requesting a hazardous waste pickup.

e This typically involves completing a waste pickup request form, either online or in hard copy,
and providing detailed information about the waste.

e Your institution's EHS personnel or a licensed hazardous waste contractor will then collect
the waste for proper treatment and disposal.

Logical Workflow for Et-29 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Et-29.

o \dentify and Segregate Waste Store in Designated Area
Start: Et-29 Waste Generated (Label as ‘Hazardous Waste - Diethyl Ether) Select Compatible Container (Cool, Ventilated, Secure)

Request Waste Pickup Waste Collected by EHS/ R
(Follow Institutional Procedures) Authorized Contractor BlHe TN

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe and compliant disposal of Et-29
(Diethyl Ether) waste.
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Key Experimental Protocols for Safe Handling

While this document focuses on disposal, it is intrinsically linked to safe handling practices
during experimentation. Always refer to the Safety Data Sheet (SDS) for detailed information
on handling, storage, and emergency procedures.[7][8][9] The SDS provides critical information
on toxicology, ecological impact, and personal protection.[7][8]

In the event of a spill, immediately evacuate the area and alert your supervisor and EHS. Small
spills may be cleaned up by trained personnel using appropriate absorbent materials, while
larger spills will require a specialized response.[8][10]

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
management of Et-29 waste, protecting themselves, their colleagues, and the environment.
Always prioritize safety and consult your institution's specific guidelines to ensure full
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Et-29: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828514+#et-29-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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